Tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate
Overview
Description
Tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate is a chemical compound with the molecular formula C11H18N3O2. It is a white crystalline powder that is commonly used in scientific research.
Mechanism Of Action
The mechanism of action of tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate is not well understood. However, it is believed to work by binding to specific receptors in the body and altering their activity.
Biochemical and Physiological Effects:
Tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to have anti-inflammatory properties. It has also been shown to have neuroprotective effects and to improve cognitive function.
Advantages And Limitations For Lab Experiments
One advantage of tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate is that it is relatively easy to synthesize and purify. It is also a versatile compound that can be used in a variety of scientific research applications. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are several future directions for research on tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Another area of interest is its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to understand its mechanism of action and to explore its potential as a ligand in coordination chemistry.
Synthesis Methods
The synthesis of tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate involves the reaction between tert-butyl 2-(bromomethyl)acrylate and 1H-pyrazole-5-carboxylic acid. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product is then purified using column chromatography.
Scientific Research Applications
Tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate is commonly used in scientific research as a building block for the synthesis of other compounds. It is also used as a ligand in coordination chemistry and as a reagent in organic synthesis.
properties
IUPAC Name |
tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2/c1-10(2,3)15-9(14)8(11)6-7-4-5-12-13-7/h4-5,8H,6,11H2,1-3H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSGNQXVCNZZVLA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CC1=CC=NN1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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